Cas no 824951-42-0 (Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride)

• Product name: Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride
• CAS No: 824951-42-0
• MF: C₁₂H₁₅NO₃^.HCl
• MW: 257.71334
• CID: 690069
• PubChem ID: 71418373

Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride
• 4-[(2-formylphenyl)methylamino]butanoic acid,hydrochloride
• 824951-42-0
• 4-{[(2-Formylphenyl)methyl]amino}butanoic acid--hydrogen chloride (1/1)
• DTXSID40837690

• Inchi： InChI=1S/C12H15NO3.ClH/c14-9-11-5-2-1-4-10(11)8-13-7-3-6-12(15)16;/h1-2,4-5,9,13H,3,6-8H2,(H,15,16);1H
• InChI Key： RIXPKBIHIGDJDQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)CNCCCC(=O)O)C=O.Cl

Computed Properties

• Exact Mass: 257.0818711g/mol
• Monoisotopic Mass: 257.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų